Cas no 205529-74-4 (α-Cholestane-d)

• Product Name: α-Cholestane-d
• CAS No: 205529-74-4
• Molecular Formula: C₂₇H₄₈
• Molecular Weight: 376.694675445557
• CID: 909990
• PubChem ID: 329765840

α-Cholestane-d Properties

Names and Identifiers

• d4 c27 alpha alpha alpha (20r) cholestane
• α-Cholestane-d4
• d4 C27 ααα (20R)-Cholestane
• d4C27ααα（20R）-Cholestane
• d4 C27 ααα (20R)-Cholestane100µg
• α-Cholestane-d
• d4 c27 Alpha alpha alpha(20R)cholestane
• F90629
• (5R,8R,9S,10S,13R,14S,17R)-2,2,4,4-tetradeuterio-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-3,5,6,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene
• HY-132649S
• 205529-74-4
• 5alpha-Cholestane-2,2,4,4-d4, 98 atom % D, 97% (CP)
• alpha-Cholestane-d4
• 5ALPHA-CHOLESTANE-2,2,4,4-D4
• CS-0202168

• MDL： MFCD00216162
• InChIKey： XIIAYQZJNBULGD-ZMFVDLGJSA-N
• Inchi： InChI=1S/C27H48/c1-19(2)9-8-10-20(3)23-14-15-24-22-13-12-21-11-6-7-17-26(21,4)25(22)16-18-27(23,24)5/h19-25H,6-18H2,1-5H3/t20-,21-,22+,23-,24+,25+,26+,27-/m1/s1/i7D2,11D2
• SMILES： [2H]C1(C[C@@]2([C@H]3CC[C@]4([C@H]([C@@H]3CC[C@H]2C(C1)([2H])[2H])CC[C@@H]4[C@H](C)CCCC(C)C)C)C)[2H]

Computed Properties

• Exact Mass: 376.400708515g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 5
• Monoisotopic Mass: 376.400708515g/mol
• Heavy Atom Count: 27
• Complexity: 506
• Isotope Atom Count: 4
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 11.1
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Boiling Point: 440.9±12.0 °C at 760 mmHg
• Melting Point: 79-80°C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C
• Flash Point: 210.3±13.1 °C
• Solubility: Chloroform (Slightly), DMSO (Slightly)
• Density: 0.9±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholestane steroids